Cas no 1806526-10-2 (6-Phenyl-5-(trifluoromethyl)picolinaldehyde)

• Product Name: 6-Phenyl-5-(trifluoromethyl)picolinaldehyde
• CAS No: 1806526-10-2
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907296
• Update Time: 2025-05-22

6-Phenyl-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-5-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-7-6-10(8-18)17-12(11)9-4-2-1-3-5-9/h1-8H
• InChI Key： HTJIZPKJVZSBCY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)N=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 6-Phenyl-5-(trifluoromethyl)picolinaldehyde

Exploring the Properties and Applications of 6-Phenyl-5-(trifluoromethyl)picolinaldehyde (CAS No. 1806526-10-2)

In the realm of fine chemicals and pharmaceutical intermediates, 6-Phenyl-5-(trifluoromethyl)picolinaldehyde (CAS No. 1806526-10-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a picolinaldehyde core substituted with a phenyl group and a trifluoromethyl moiety, serves as a pivotal building block in organic synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-value chemical intermediates.

The trifluoromethyl group in 6-Phenyl-5-(trifluoromethyl)picolinaldehyde is a key contributor to its reactivity and stability, making it a sought-after component in the design of bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their enhanced metabolic stability and lipophilicity. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs targeting inflammation, oncology, and CNS disorders. Such applications resonate with the rising interest in precision medicine and targeted therapies.

From a synthetic perspective, the aldehyde functionality in 6-Phenyl-5-(trifluoromethyl)picolinaldehyde offers a versatile handle for further derivatization. Chemists frequently employ it in condensation reactions, reductive aminations, and cross-coupling protocols. These transformations are critical for generating diverse compound libraries, a practice widely adopted in high-throughput screening campaigns. Notably, the compound’s compatibility with green chemistry principles—such as catalytic reactions and solvent-free conditions—addresses the industry’s push toward sustainable synthesis.

Beyond pharmaceuticals, 6-Phenyl-5-(trifluoromethyl)picolinaldehyde finds niche applications in advanced materials. Its aromatic and electron-deficient nature makes it a candidate for designing organic semiconductors and ligands for catalysis. This intersects with the booming field of optoelectronics, where researchers seek novel materials for OLEDs and photovoltaic devices. Such interdisciplinary relevance underscores its value in both academic and industrial settings.

Quality control and scalability are paramount for CAS No. 1806526-10-2, given its role in critical workflows. Reputable suppliers emphasize HPLC purity, stable storage conditions, and batch-to-batch consistency—factors highly scrutinized by end-users. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In summary, 6-Phenyl-5-(trifluoromethyl)picolinaldehyde exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to material engineering—reflect broader scientific priorities, including molecular diversity and sustainability. As research continues to uncover new reactivities and functionalities, this compound is poised to remain a cornerstone in synthetic and applied chemistry.